N1-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-N2-phenethyloxalamide

• IUPAC Name: N'-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)-N-(2-phenylethyl)oxamide
• InChI: InChI=1S/C21H21N3O3/c25-18-13-16-12-17(11-15-7-4-10-24(18)19(15)16)23-21(27)20(26)22-9-8-14-5-2-1-3-6-14/h1-3,5-6,11-12H,4,7-10,13H2,(H,22,26)(H,23,27)
• InChI Key: FKBTYAZSBBEHFG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C(=CC(=C2)NC(=O)C(=O)NCCC4=CC=CC=C4)CC(=O)N3C1
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

N1-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)-N2-phenethyloxalamide is a useful research compound. Its molecular formula is C21H21N3O3 and its molecular weight is 363.417. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

Research indicates the synthesis of novel synthetic makaluvamine analogues, including structures related to the compound of interest, showcasing significant in vitro and in vivo anticancer activities. These compounds, through their biological structure-activity relationships, have demonstrated potential as therapeutic agents for breast cancer. They induce apoptosis and inhibit cell growth and proliferation, highlighting their role in cancer therapeutics (Wang et al., 2009).

Synthetic Applications

The compound and its derivatives are part of a broader class of compounds utilized in the synthesis of functionalized pyrroloquinolines. Innovative synthetic methods have been developed for the construction of these derivatives, which hold significant potential for diversity-oriented synthesis and medicinal chemistry due to their broad substrate scope and high yield (Yu et al., 2015). This underscores the compound's relevance in the synthesis of complex molecular structures potentially useful in various therapeutic applications.

Mechanisms of Action

The anticancer activity of related compounds has been attributed to their ability to interact with DNA and inhibit key cellular processes. For instance, a new anilino-3H-pyrrolo[3,2-f]quinoline derivative has shown high antiproliferative activity, acting by forming an intercalative complex with DNA and inhibiting DNA topoisomerase II. This compound also blocks the cell cycle in the G2/M phase, suggesting a mechanism of cell death via apoptosis (Via et al., 2008).